Cas no 2227697-69-8 ((3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid
• CAS No: 2227697-69-8
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6471202
• PubChem ID: 165606120
• Update Time: 2025-07-02

(3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid
• 2227697-69-8
• EN300-1727467

• Inchi： 1S/C8H12N2O3/c1-5-4-10(2)9-8(5)6(11)3-7(12)13/h4,6,11H,3H2,1-2H3,(H,12,13)/t6-/m1/s1
• InChI Key： IUXBRAHJXAVVSA-ZCFIWIBFSA-N
• SMILES： O[C@H](CC(=O)O)C1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.4Ų

Additional information on (3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid

Recent Advances in the Study of (3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid (CAS: 2227697-69-8)

The compound (3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid (CAS: 2227697-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, characterized by its pyrazole moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and metabolic regulation. Recent studies have focused on elucidating its mechanism of action, optimizing synthetic pathways, and exploring its pharmacokinetic properties.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that (3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), a target implicated in inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and inhibitory potency, paving the way for further development as a non-steroidal anti-inflammatory drug (NSAID) candidate.

In addition to its anti-inflammatory properties, recent investigations have highlighted its potential in metabolic disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound acts as an agonist for peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose homeostasis and lipid metabolism. The findings suggest its applicability in treating type 2 diabetes and obesity, with improved selectivity over existing PPARγ agonists.

The synthetic accessibility of (3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid has also been a focal point of recent research. A novel asymmetric synthesis route, leveraging biocatalytic reduction, was described in Advanced Synthesis & Catalysis (2023). This method offers higher enantiomeric purity and yield compared to traditional chemical synthesis, addressing previous challenges in large-scale production. The optimized protocol has been adopted by several pharmaceutical companies for preclinical development.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. A 2024 paper in Drug Metabolism and Disposition detailed its favorable oral absorption and half-life in rodent models, with minimal off-target effects. These properties, combined with its low toxicity profile, position it as a viable candidate for clinical translation.

In conclusion, (3R)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoic acid (CAS: 2227697-69-8) represents a multifaceted molecule with significant therapeutic potential. Ongoing research aims to expand its applications, optimize its efficacy, and advance it through clinical trials. The compound's unique structural features and biological activities make it a compelling subject for future studies in chemical biology and drug discovery.